Cas no 2758000-62-1 (1-(Methanesulfonylmethyl)cyclobutan-1-amine hydrochloride)

• Product Name: 1-(Methanesulfonylmethyl)cyclobutan-1-amine hydrochloride
• CAS No: 2758000-62-1
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• CID: 5417368
• PubChem ID: 165978683
• Update Time: 2025-05-22

1-(Methanesulfonylmethyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 1-[(methylsulfonyl)methyl]-, hydrochloride (1:1)
• EN300-37337910
• 1-(methanesulfonylmethyl)cyclobutan-1-amine hydrochloride
• 2758000-62-1
• Z5615226987
• 1-(Methanesulfonylmethyl)cyclobutan-1-amine hydrochloride

• Inchi： 1S/C6H13NO2S.ClH/c1-10(8,9)5-6(7)3-2-4-6;/h2-5,7H2,1H3;1H
• InChI Key： HHKNYPBBSUICRR-UHFFFAOYSA-N
• SMILES： Cl.S(C)(CC1(CCC1)N)(=O)=O

Computed Properties

• Exact Mass: 199.0433776g/mol
• Monoisotopic Mass: 199.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-(Methanesulfonylmethyl)cyclobutan-1-amine hydrochloride

Comprehensive Overview of 1-(Methanesulfonylmethyl)cyclobutan-1-amine hydrochloride (CAS No. 2758000-62-1)

1-(Methanesulfonylmethyl)cyclobutan-1-amine hydrochloride (CAS No. 2758000-62-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutane ring and methanesulfonylmethyl functional group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing novel therapeutic agents.

The molecular structure of 1-(Methanesulfonylmethyl)cyclobutan-1-amine hydrochloride includes a cyclobutan-1-amine core, which is known for its conformational rigidity. This rigidity is advantageous in medicinal chemistry, as it can enhance the binding affinity of drug candidates to their target proteins. The addition of the methanesulfonylmethyl group further modifies the compound's physicochemical properties, such as solubility and stability, making it a versatile building block in organic synthesis.

In recent years, the demand for high-purity chemical intermediates like 1-(Methanesulfonylmethyl)cyclobutan-1-amine hydrochloride has surged, driven by advancements in precision medicine and small-molecule drug development. This compound is often explored in the context of kinase inhibitors and GPCR-targeted therapies, which are hot topics in the pharmaceutical industry. Its potential role in addressing drug-resistant diseases and rare genetic disorders has also sparked interest among researchers.

From a synthetic chemistry perspective, the preparation of 1-(Methanesulfonylmethyl)cyclobutan-1-amine hydrochloride involves multi-step reactions, including cyclobutane ring formation and sulfonylation. These processes require careful optimization to achieve high yields and purity, which are critical for its application in high-throughput screening and lead optimization. The compound's hydrochloride salt form enhances its stability, making it suitable for long-term storage and transportation.

The growing interest in 1-(Methanesulfonylmethyl)cyclobutan-1-amine hydrochloride is reflected in the increasing number of scientific publications and patent filings related to its use. Researchers are actively investigating its potential in cancer therapeutics, neurodegenerative disease research, and anti-inflammatory agents. Its ability to serve as a scaffold for drug design underscores its importance in modern medicinal chemistry.

In conclusion, 1-(Methanesulfonylmethyl)cyclobutan-1-amine hydrochloride (CAS No. 2758000-62-1) is a promising compound with broad applications in pharmaceutical research. Its unique structural features and versatility make it a valuable tool for scientists exploring new therapeutic avenues. As the field of drug discovery continues to evolve, this compound is likely to play an increasingly significant role in addressing unmet medical needs.